Cas no 70577-38-7 (Cotylenin E; 3'-Ketone)

Cotylenin E; 3'-Ketone structure
Cotylenin E; 3'-Ketone structure
Product Name:Cotylenin E; 3'-Ketone
CAS No:70577-38-7
MF:C28H44O9
MW:524.643569946289
CID:576345
Update Time:2024-03-01

Cotylenin E; 3'-Ketone Chemical and Physical Properties

Names and Identifiers

    • a-D-ribo-Hexopyranosid-3-ulose,(4R,5R,6R,6aS,9R,10aR)-1,2,4,5,6,6a,7,8,9,10a-decahydro-5,9-dihydroxy-9-(methoxymethyl)-6,10a-dimethyl-3-(1-methylethyl)dicyclopenta[a,d]cycloocten-4-yl6-O-methyl- (9CI)
    • a-D-ribo-Hexopyranosid-3-ulose,(4R,5R,6R,6aS,9R,10aR)-1,2,4,5,6,6a,7,8,9,10a-decahydro-5,9-dihydroxy-9-(methoxymethyl)-6,10a-
    • a-D-ribo-Hexopyranosid-3-ulose,1,2,4,5,6,6a,7,8,9,10a-decahydro-5,9-dihydroxy-9-(methoxymethyl)-6,10a-dimethyl-3-(1-methylethyl)dicyclopenta[a,d]cycloocten-4-yl6-O-methyl-, [4R-(4a,5b,6b,6aa,9a,10ab)]-
    • Cotylenin H
    • Dicyclopenta[a,d]cyclooctene, a-D-ribo-hexopyranosid-3-ulosederiv.
    • CID 101589789
    • α-D-ribo-Hexopyranosid-3-ulose, (4R,5R,6R,6aS,9R,10aR)-1,2,4,5,6,6a,7,8,9,10a-decahydro-5,9-dihydroxy-9-(methoxymethyl)-6,10a-dimethyl-3-(1-methylethyl)dicyclopenta[a,d]cycloocten-4-yl 6-O-methyl- (9CI)
    • Cotylenin E; 3'-Ketone
    • Inchi: 1S/C28H44O9/c1-14(2)16-7-9-27(4)11-18-17(8-10-28(18,33)13-35-6)15(3)21(29)25(20(16)27)37-26-24(32)23(31)22(30)19(36-26)12-34-5/h11,14-15,17,19,21-22,24-26,29-30,32-33H,7-10,12-13H2,1-6H3/b18-11+/t15-,17+,19-,21-,22-,24-,25-,26-,27-,28+/m1/s1
    • InChI Key: HNISEYOGFZJTTE-JJWJAXOPSA-N
    • SMILES: O([C@@H]1[C@@H](C([C@@H]([C@@H](COC)O1)O)=O)O)[C@H]1[C@@H]([C@H](C)[C@@H]2CC[C@](COC)(C2=C[C@@]2(C)CCC(C(C)C)=C21)O)O |c:26|

Computed Properties

  • Exact Mass: 524.299
  • Monoisotopic Mass: 524.299
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 9
  • Heavy Atom Count: 37
  • Rotatable Bond Count: 7
  • Complexity: 929
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 10
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 135

Experimental Properties

  • Density: 1.26±0.1 g/cm3(Predicted)
  • Boiling Point: 691.6±55.0 °C(Predicted)
  • pka: 11.13±0.70(Predicted)

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